![molecular formula C16H14BrN3O B5535592 3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one](/img/structure/B5535592.png)
3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that has been synthesized and studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one involves the inhibition of specific enzymes and proteins in the body. The compound has been shown to inhibit the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells, fungal cells, and inflammatory cells. This inhibition leads to the death of these cells, thereby providing potential therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to induce apoptosis in cancer cells, inhibit the growth of fungal cells, and reduce inflammation in the body. It has also been shown to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one in lab experiments include its high purity, stability, and specificity. The compound is easy to synthesize and can be obtained in large quantities. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one. These include:
1. Further studies to determine the safety and efficacy of the compound in humans.
2. Investigation of the potential use of the compound in the treatment of other diseases such as diabetes and cardiovascular diseases.
3. Development of new synthesis methods to obtain the compound with higher yield and purity.
4. Investigation of the potential use of the compound in combination with other drugs for enhanced therapeutic effects.
5. Study of the mechanism of action of the compound in more detail to gain a better understanding of its therapeutic potential.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research. The compound has been synthesized and studied extensively for its potential use as an anticancer agent, antifungal agent, and anti-inflammatory agent. Further studies are needed to determine the safety and efficacy of the compound in humans and to investigate its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of 3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one involves the reaction of 3-bromobenzaldehyde and 5,6,7,8-tetrahydro-4H-pyrazolo[5,1-b]quinazolin-9-amine in the presence of a suitable catalyst. The reaction is carried out under specific conditions to obtain the desired product with high yield and purity.
Scientific Research Applications
The chemical compound 3-(3-bromophenyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one has shown potential applications in various fields of scientific research. It has been studied for its potential use as an anticancer agent, antifungal agent, and anti-inflammatory agent. The compound has also been studied for its potential use in the treatment of neurological disorders.
properties
IUPAC Name |
3-(3-bromophenyl)-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3O/c17-11-5-3-4-10(8-11)13-9-18-20-15(13)19-14-7-2-1-6-12(14)16(20)21/h3-5,8-9,18H,1-2,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYWASCSFMBXZPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)N3C(=N2)C(=CN3)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.